Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C7H10N2S B8347056 2-Pyrazinyl-ethyl methyl sulfide CAS No. 35250-54-5

2-Pyrazinyl-ethyl methyl sulfide

Cat. No. B8347056
CAS RN: 35250-54-5
M. Wt: 154.24 g/mol
InChI Key: RWIRHAILRVVUFJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US03943260

Procedure details

h. 2-Pyrazinyl-ethyl methyl sulfide was prepared by reacting vinylpyrazine [c.f. J. Org. Chem. 27, 1363 (1962] with methylmercaptan by the action of ultra violet light and in the presence of benzoyl peroxide by the method described in Acta Chem. Scand. 8, 295 (1954). The product was identified by mass spectrometry. It has a b.p. of 57°-69°C. at 0.05 mm. Hg.
Name
vinylpyrazine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methylmercaptan
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
benzoyl peroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
2-Pyrazinyl-ethyl methyl sulfide

Identifiers

REACTION_CXSMILES
[CH:1]([C:3]1[CH:8]=[N:7][CH:6]=[CH:5][N:4]=1)=[CH2:2].[CH3:9][SH:10].C(OOC(=O)C1C=CC=CC=1)(=O)C1C=CC=CC=1>>[CH3:9][S:10][CH2:2][CH2:1][C:3]1[CH:8]=[N:7][CH:6]=[CH:5][N:4]=1

Inputs

Step One
Name
vinylpyrazine
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=C)C1=NC=CN=C1
Step Two
Name
methylmercaptan
Quantity
0 (± 1) mol
Type
reactant
Smiles
CS
Step Three
Name
benzoyl peroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C1=CC=CC=C1)(=O)OOC(C1=CC=CC=C1)=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
2-Pyrazinyl-ethyl methyl sulfide
Type
product
Smiles
CSCCC1=NC=CN=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.